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An In-depth Technical Guide on the Synthesis and Properties of Butyl 1,1,2,2-Tetrafluoroethyl

Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl 1,1,2,2-tetrafluoroethyl ether is a member of the hydrofluoroether (HFE) class of organic

solvents.[1][2] HFEs were developed as environmentally friendlier alternatives to

chlorofluorocarbons (CFCs), hydrochlorofluorocarbons (HCFCs), and perfluorocarbons (PFCs).

[3] These compounds are characterized by the presence of an ether linkage connecting a

fluoroalkyl group and an alkyl group.[3][4] Butyl 1,1,2,2-tetrafluoroethyl ether, with the chemical

formula C6H10F4O, exhibits properties typical of HFEs, including low toxicity, low viscosity, and

being a liquid at room temperature.[1][2][5] HFEs have found applications as cleaning solvents,

heat-transfer fluids, and in the electronics and pharmaceutical industries.[3][4] This guide

provides a detailed overview of the synthesis and physicochemical properties of butyl 1,1,2,2-

tetrafluoroethyl ether.

Synthesis of Butyl 1,1,2,2-Tetrafluoroethyl Ether
The synthesis of fluorinated ethers can be achieved through several methods, with the most

common being the Williamson ether synthesis and the addition of alcohols to fluoroalkenes.[6]

[7]
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Addition of Butanol to Tetrafluoroethylene
A primary method for the synthesis of 1,1,2,2-tetrafluoroethyl ethers involves the reaction of an

alcohol with tetrafluoroethylene in the presence of a base.[6] This reaction proceeds via the

nucleophilic addition of the butoxide ion to the double bond of tetrafluoroethylene.

Reaction Scheme:

Experimental Protocol:

Materials:

n-Butanol

Potassium hydroxide (KOH)

Tetrafluoroethylene (TFE)

A suitable solvent (e.g., dioxane, THF)

High-pressure autoclave reactor

Procedure:

A solution of potassium hydroxide in n-butanol is prepared in a high-pressure autoclave

reactor. The concentration of KOH is typically catalytic.

The reactor is sealed and purged with an inert gas, such as nitrogen, to remove any air.

Tetrafluoroethylene is introduced into the reactor under pressure.

The reaction mixture is heated to a temperature between 50-100°C and stirred continuously.

[6] The pressure inside the reactor will be in the range of 9-16 kgf/cm².[6]

The reaction is monitored for the consumption of tetrafluoroethylene.

After the reaction is complete, the reactor is cooled, and the excess pressure is carefully

vented.
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The reaction mixture is transferred to a separation funnel.

The organic layer is washed with water to remove any remaining KOH and other water-

soluble impurities.

The washed organic layer is dried over an anhydrous drying agent, such as magnesium

sulfate.

The crude product is purified by fractional distillation to yield pure butyl 1,1,2,2-

tetrafluoroethyl ether.
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Synthesis workflow for butyl 1,1,2,2-tetrafluoroethyl ether.

Williamson Ether Synthesis
The Williamson ether synthesis is a versatile method for preparing ethers, involving the

reaction of an alkoxide with an alkyl halide.[8][9][10] For the synthesis of butyl 1,1,2,2-
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tetrafluoroethyl ether, this would involve the reaction of sodium butoxide with a 1,1,2,2-

tetrafluoroethyl halide (e.g., 1-chloro-1,1,2,2-tetrafluoroethane).

Reaction Scheme:

Experimental Protocol:

Materials:

n-Butanol

Sodium hydride (NaH) or another strong base

1-chloro-1,1,2,2-tetrafluoroethane

Anhydrous polar aprotic solvent (e.g., DMF, THF)

Procedure:

n-Butanol is dissolved in an anhydrous polar aprotic solvent in a reaction flask under an inert

atmosphere.

Sodium hydride is added portion-wise to the solution at 0°C to form sodium butoxide. The

reaction is allowed to stir until the evolution of hydrogen gas ceases.

1-chloro-1,1,2,2-tetrafluoroethane is then added to the reaction mixture.

The mixture is heated to a moderate temperature (e.g., 50-80°C) and stirred for several

hours until the reaction is complete, as monitored by techniques like GC-MS.

After cooling to room temperature, the reaction is quenched by the slow addition of water.

The product is extracted with a suitable organic solvent (e.g., diethyl ether).

The combined organic extracts are washed with water and brine, then dried over an

anhydrous drying agent.
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The solvent is removed under reduced pressure, and the resulting crude product is purified

by fractional distillation.

Alkoxide Formation

SN2 Reaction

n-Butanol Sodium Butoxide

Sodium Hydride

Butyl 1,1,2,2-Tetrafluoroethyl Ether
1-chloro-1,1,2,2-
tetrafluoroethane
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Logical pathway for Williamson ether synthesis.

Physicochemical Properties
The known physical and chemical properties of n-butyl 1,1,2,2-tetrafluoroethyl ether are

summarized in the table below.

Property Value Reference

Chemical Formula C6H10F4O [5]

Molecular Weight 174.1366 g/mol [5]

CAS Registry Number 358-37-2 [5][11]

Appearance Colorless liquid [12]

Boiling Point 322 K (49°C) at 0.151 bar [5]

Purity 99% [11]

MDL Number MFCD00042107 [11]
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Applications
As a hydrofluoroether, butyl 1,1,2,2-tetrafluoroethyl ether is expected to have applications

consistent with this class of compounds. These include:

Precision Cleaning Solvent: Due to their low surface tension and high volatility, HFEs are

effective in cleaning sensitive electronic and optical components.[3][4]

Heat Transfer Fluid: Their thermal stability and wide liquid range make them suitable for use

in cooling systems.[13]

Solvent Carrier: They can be used as carriers for lubricants and other coatings.[4]

Environmentally Friendlier Refrigerant: HFEs have low ozone depletion potential and a

shorter atmospheric lifetime compared to older refrigerants.[2][3]

Safety and Handling
Hydrofluoroethers are generally characterized by low toxicity.[2] However, as with any

chemical, appropriate safety precautions should be taken. It is recommended to handle butyl

1,1,2,2-tetrafluoroethyl ether in a well-ventilated area, wearing appropriate personal protective

equipment, including gloves and safety glasses.

Conclusion
Butyl 1,1,2,2-tetrafluoroethyl ether is a hydrofluoroether with properties that make it a valuable

compound in various industrial and scientific applications. Its synthesis can be accomplished

through established methods for producing fluorinated ethers, such as the addition of alcohols

to fluoroalkenes or the Williamson ether synthesis. The data presented in this guide provides a

comprehensive overview for researchers and professionals working with or developing

applications for this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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